3-Chloro-5-(pentafluorosulfur)benzonitrile
Overview
Description
3-Chloro-5-(pentafluorosulfur)benzonitrile, also known as 3-CN-5-Fluoro-benzonitrile, is a chemical compound that has been studied for its potential applications in scientific research. It is a colorless, crystalline solid with a melting point of 67-68 °C and a boiling point of 207-208 °C. This compound has been used in a variety of experiments in the fields of chemistry, biochemistry, and pharmacology. It has been used to synthesize a variety of compounds and to study their properties.
Scientific Research Applications
Synthesis and Cycloaddition Reactions
3-Chloro-5-(pentafluorosulfur)benzonitrile, a derivative of pentafluoro- and pentachloro-benzonitrile, is used in various synthesis and cycloaddition reactions. It is prepared from corresponding pentahalogenobenzaldehyde oximes and undergoes cycloaddition reactions with styrene and phenylacetylene, forming 3-pentahalogenophenyl-5-phenyl-isoxazolines and -isoxazoles (Wakefield & Wright, 1970).
Derivatives in Nucleophilic Substitution Reactions
New derivatives of 3-Chloro-5-(pentafluorosulfur)benzonitrile have been synthesized and used in nucleophilic substitution reactions. These derivatives are valuable in the field of heterocyclic chemistry for creating fluorine-containing compounds (Sipyagin et al., 2004).
Catalysis and Redox Properties
This compound has been investigated in catalytic processes, especially in the reduction of dioxygen. Its redox properties in nonaqueous media and its behavior in various solvent systems have been studied, providing insights into its electrochemical applications (Kadish et al., 2008).
Proton Donation in Electrochemical Studies
3-Chloro-5-(pentafluorosulfur)benzonitrile has been identified as an efficient proton donor in electrochemical studies. Its reduction potential and ability to facilitate protonation of species in aprotic solution make it significant in electrochemical research (Sokolová et al., 2012).
Use in Dyes and Photophysical Studies
The pentafluorosulfanyl group in 3-Chloro-5-(pentafluorosulfur)benzonitrile makes it an attractive choice for functional dyes like phthalocyanines and subphthalocyanines. Its introduction into these dyes can improve their robustness and alter their optical properties (Iida et al., 2015).
Influence on Molecular Structure and Spectroscopy
The compound's influence on molecular structure, vibrational spectra, and thermodynamic functions has been extensively studied using various spectroscopic methods. These studies are crucial in understanding its physical and chemical properties (Sundaraganesan et al., 2008).
Application in Organic Synthesis
3-Chloro-5-(pentafluorosulfur)benzonitrile is used in organic synthesis, such as in the preparation of benzodiazepines and their derivatives. Its unique properties allow for the creation of complex organic structures and the exploration of new synthetic pathways (Jose et al., 2021).
properties
IUPAC Name |
3-chloro-5-(pentafluoro-λ6-sulfanyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF5NS/c8-6-1-5(4-14)2-7(3-6)15(9,10,11,12)13/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HASUULAKVNPSHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1S(F)(F)(F)(F)F)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF5NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101202923 |
Source
|
| Record name | Sulfur, (3-chloro-5-cyanophenyl)pentafluoro-, (OC-6-21)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101202923 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
159727-28-3 |
Source
|
| Record name | Sulfur, (3-chloro-5-cyanophenyl)pentafluoro-, (OC-6-21)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=159727-28-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sulfur, (3-chloro-5-cyanophenyl)pentafluoro-, (OC-6-21)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101202923 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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